Cas no 1261730-33-9 (2-Amino-6-methoxymandelic acid)

• Product Name: 2-Amino-6-methoxymandelic acid
• CAS No: 1261730-33-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 4960649
• Update Time: 2025-06-15

2-Amino-6-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxymandelic acid

• Inchi： 1S/C9H11NO4/c1-14-6-4-2-3-5(10)7(6)8(11)9(12)13/h2-4,8,11H,10H2,1H3,(H,12,13)
• InChI Key： JBOHFMVFRAOEIP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 0.7
• Topological Polar Surface Area: 92.8

Additional information on 2-Amino-6-methoxymandelic acid

2-Amino-6-methoxymandelic Acid (CAS No. 1261730-33-9): A Comprehensive Overview

2-Amino-6-methoxymandelic acid (CAS No. 1261730-33-9) is a versatile compound with significant potential in various fields of chemistry and biochemistry. This compound, also known as 2-amino-6-methoxyphenylacetic acid, has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the areas of enzyme inhibition and therapeutic agents.

The molecular structure of 2-Amino-6-methoxymandelic acid consists of a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 6-position, along with a carboxylic acid group. This arrangement imparts specific chemical and biological properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of 2-Amino-6-methoxymandelic acid in the context of enzyme inhibition. Enzymes play crucial roles in various biological processes, and their inhibition can be a valuable strategy for treating diseases. For instance, research has shown that 2-Amino-6-methoxymandelic acid exhibits potent inhibitory activity against certain proteases, which are key targets in the treatment of cancer and viral infections.

In the realm of drug development, 2-Amino-6-methoxymandelic acid has shown promise as a lead compound for the design of novel therapeutic agents. Its ability to modulate enzyme activity makes it a potential candidate for the development of drugs targeting specific metabolic pathways. For example, studies have demonstrated that derivatives of 2-Amino-6-methoxymandelic acid can effectively inhibit enzymes involved in inflammation and pain signaling, suggesting its potential use in the treatment of chronic inflammatory conditions.

The synthesis of 2-Amino-6-methoxymandelic acid involves several steps, including the formation of the phenyl ring with the desired substituents and the subsequent introduction of the carboxylic acid group. Various synthetic routes have been explored to optimize yield and purity, making it accessible for large-scale production. One common approach involves the reaction of 2-amino-6-methoxybenzaldehyde with an appropriate nucleophile followed by oxidation to form the carboxylic acid.

The physicochemical properties of 2-Amino-6-methoxymandelic acid, such as its solubility, stability, and reactivity, are crucial for its application in pharmaceutical formulations. Research has shown that it exhibits good solubility in polar solvents and moderate stability under physiological conditions, which are favorable attributes for drug candidates.

In addition to its potential as a therapeutic agent, 2-Amino-6-methoxymandelic acid has been studied for its use in analytical chemistry. Its unique spectral properties make it a valuable probe for detecting and quantifying specific molecules in complex mixtures. For instance, it has been used as a fluorescent label in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses.

The safety profile of 2-Amino-6-methoxymandelic acid is another important aspect to consider. Toxicological studies have indicated that it is generally well-tolerated at therapeutic concentrations, with minimal side effects observed in preclinical trials. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 2-Amino-6-methoxymandelic acid (CAS No. 1261730-33-9) is a promising compound with diverse applications in chemistry and biochemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in areas such as enzyme inhibition, drug design, and analytical chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.